Cas no 57666-61-2 (4-(hexyloxy)anilinium chloride)

• Product Name: 4-(hexyloxy)anilinium chloride
• CAS No: 57666-61-2
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 1606198
• PubChem ID: 42545
• Update Time: 2025-04-21

4-(hexyloxy)anilinium chloride Chemical and Physical Properties

Names and Identifiers

• 4-(hexyloxy)anilinium chloride
• (4-hexoxyphenyl)azanium,chloride
• p-(Hexyloxy)aniline hydrochloride
• p-Aminophenyl-n-hexyl ether hydrochloride
• ANILINE, p-(HEXYLOXY)-, HYDROCHLORIDE
• 57666-61-2
• Benzenamine, 4-(hexyloxy)-, hydrochloride

• Inchi： 1S/C12H19NO.ClH/c1-2-3-4-5-10-14-12-8-6-11(13)7-9-12;/h6-9H,2-5,10,13H2,1H3;1H
• InChI Key： WPHKVGUZCCBDGB-UHFFFAOYSA-N
• SMILES： [Cl-].O(C1C=CC(=CC=1)[NH3+])CCCCCC

Computed Properties

• Exact Mass: 208.9669
• Monoisotopic Mass: 229.1233420g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.9Ų

Experimental Properties

• PSA: 31.53